molecular formula C11H12N2O2 B8791968 3-Methyl-2-(4-nitrophenyl)butanenitrile CAS No. 81310-40-9

3-Methyl-2-(4-nitrophenyl)butanenitrile

Cat. No.: B8791968
CAS No.: 81310-40-9
M. Wt: 204.22 g/mol
InChI Key: AGMHEAQVTJWMBC-UHFFFAOYSA-N
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Description

3-Methyl-2-(4-nitrophenyl)butanenitrile is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

81310-40-9

Molecular Formula

C11H12N2O2

Molecular Weight

204.22 g/mol

IUPAC Name

3-methyl-2-(4-nitrophenyl)butanenitrile

InChI

InChI=1S/C11H12N2O2/c1-8(2)11(7-12)9-3-5-10(6-4-9)13(14)15/h3-6,8,11H,1-2H3

InChI Key

AGMHEAQVTJWMBC-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C#N)C1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into mixed acids (5 ml of 90% nitric acid and 60 ml of concentrated sulfuric acid), held at -2° to -3° with a dry-ice/acetone bath, was dripped 15.92 g of 2-phenyl-3-methylbutyronitrile, causing a very exothermic reaction during the 7-minutes addition period. After an additional 70 minutes at -5° to 0°, the dark reddish orange reaction mixture was poured into excess ice. The thick oil which formed was extracted into butyl chloride, and the butyl chloride extract washed twice each with water and saturated sodium bicarbonate solution. Drying (MgSO4) and evaporation of the butyl chloride solution provided an orange-yellow oil. Vacuum distillation gave 17.1 g of yellow oil, bp 118°-130°/(0.2-0.3 Torr). Crystallization from butyl chloride/hexane provided white 2-(4-nitrophenyl)-3-methylbutyronitrile of m.p. 69°-71°.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
15.92 g
Type
reactant
Reaction Step Two

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